Cas no 23826-77-9 (1,2-Ethanediamine,N1,N1-diethyl-N2-(4-methyl-2-pyridinyl)-N2-pentyl-)

• Product Name: 1,2-Ethanediamine,N1,N1-diethyl-N2-(4-methyl-2-pyridinyl)-N2-pentyl-
• CAS No: 23826-77-9
• MF: C₁₇H₃₁N₃
• MW: 277.448144197464
• CID: 276904
• PubChem ID: 212051
• Update Time: 2025-04-19

1,2-Ethanediamine,N1,N1-diethyl-N2-(4-methyl-2-pyridinyl)-N2-pentyl- Chemical and Physical Properties

Names and Identifiers

• 1,2-Ethanediamine,N1,N1-diethyl-N2-(4-methyl-2-pyridinyl)-N2-pentyl-
• N,N-diethyl-N'-(4-methylpyridin-2-yl)-N'-pentylethane-1,2-diamine
• DTXSID40178535
• R.666
• 2-(N-(2-Diethylaminoethyl)-N-pentylamino)-4-methylpyridine
• Pyridine, 2-(N-(2-diethylaminoethyl)-N-pentylamino)-4-methyl-
• 23826-77-9
• BRN 0403972

• Inchi： 1S/C17H31N3/c1-5-8-9-12-20(14-13-19(6-2)7-3)17-15-16(4)10-11-18-17/h10-11,15H,5-9,12-14H2,1-4H3
• InChI Key： LALZXPQZLSFVOV-UHFFFAOYSA-N
• SMILES： N(C1C=C(C)C=CN=1)(CCCCC)CCN(CC)CC

Computed Properties

• Exact Mass: 277.25203
• Monoisotopic Mass: 277.252
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 10
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 19.4Ų

Experimental Properties

• Density: 0.947
• Boiling Point: 388.8°Cat760mmHg
• Flash Point: 188.9°C
• Refractive Index: 1.519
• PSA: 19.37